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Compound of Interest

Compound Name: Jak2-IN-4

Cat. No.: B12428005 Get Quote

Essential Safety and Handling Guide for Jak2-IN-
4
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Jak2-IN-4, a potent

aminoindazole compound that inhibits Janus kinase 2 (JAK2) activity. Adherence to these

guidelines is essential for ensuring laboratory safety and the integrity of experimental

outcomes.

Personal Protective Equipment (PPE)
When handling Jak2-IN-4, appropriate personal protective equipment is mandatory to prevent

exposure. The following table summarizes the recommended PPE.
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves
Nitrile or latex gloves should

be worn at all times.

Eye Protection Safety glasses or goggles

Must be worn to protect

against splashes or airborne

particles.

Body Protection Laboratory coat
A standard lab coat is required

to protect skin and clothing.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

dust or aerosols may be

generated, a NIOSH-approved

respirator is recommended.

Quantitative Data for Jak2-IN-4
The following table provides key quantitative data for Jak2-IN-4, also referenced by its CAS

Number 1110502-30-1.[1]

Property Value Source

Molecular Formula C₂₃H₂₇N₅O₄S [2]

Molecular Weight 469.56 g/mol [2]

IC₅₀ (Wild-Type JAK2) 78 nM [1]

IC₅₀ (V617F mutant JAK2) 206 nM [1]

IC₅₀ (JAK3) 2.93 µM [1]

Solubility in Ethanol 3 mg/mL [1]

Solubility in DMSO 5 mg/mL [1]

Storage Temperature

Powder: -20°C (3 years), 4°C

(2 years). In solvent: -80°C (6

months), -20°C (1 month).

[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b12428005?utm_src=pdf-body
https://www.benchchem.com/product/b12428005?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/mm/420139
https://www.researchgate.net/figure/Western-blot-analysis-for-JAK2-JAK3-and-STAT3-a-Representative-western-blot-bands_fig7_260371414
https://www.researchgate.net/figure/Western-blot-analysis-for-JAK2-JAK3-and-STAT3-a-Representative-western-blot-bands_fig7_260371414
https://www.sigmaaldrich.com/JP/ja/product/mm/420139
https://www.sigmaaldrich.com/JP/ja/product/mm/420139
https://www.sigmaaldrich.com/JP/ja/product/mm/420139
https://www.sigmaaldrich.com/JP/ja/product/mm/420139
https://www.sigmaaldrich.com/JP/ja/product/mm/420139
https://www.abmole.com/literature/jak2-in-4-msds.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12428005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Handling and Preparation of Jak2-IN-4 Stock Solution

Acclimatization: Before opening, allow the vial of Jak2-IN-4 powder to warm to room

temperature to prevent condensation.

Reconstitution: Prepare a stock solution by dissolving the powder in a suitable solvent, such

as DMSO, to the desired concentration (e.g., 10 mM).[1] Ensure the powder is fully dissolved

by vortexing.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C.[3]

Inhibition of JAK2/STAT3 Signaling in Cell Culture

This protocol provides a general workflow for treating cultured cells with Jak2-IN-4 to assess its

effect on the JAK2/STAT3 signaling pathway.

Cell Seeding: Plate cells at a suitable density in a multi-well plate and allow them to adhere

and grow overnight.

Cell Treatment: Dilute the Jak2-IN-4 stock solution to the desired final concentration in fresh

cell culture medium. Remove the old medium from the cells and replace it with the medium

containing Jak2-IN-4. An untreated control (vehicle, e.g., DMSO) should be included.

Incubation: Incubate the cells for the desired time period (e.g., 1, 6, 12, or 24 hours) to allow

for the inhibitor to take effect.

Cell Lysis: After incubation, wash the cells with ice-cold phosphate-buffered saline (PBS) and

then lyse the cells using an appropriate lysis buffer containing protease and phosphatase

inhibitors.

Protein Quantification: Determine the protein concentration of each cell lysate using a

standard protein assay (e.g., BCA assay).

Western Blot Analysis: Analyze the cell lysates by western blotting to detect the

phosphorylation status of JAK2 and STAT3.[2][4][5][6] Use antibodies specific for
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phosphorylated JAK2 (p-JAK2), total JAK2, phosphorylated STAT3 (p-STAT3), and total

STAT3. A loading control (e.g., β-actin or GAPDH) should also be included to ensure equal

protein loading.

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the JAK2/STAT3 signaling pathway and a typical experimental

workflow for handling Jak2-IN-4.
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Caption: JAK2/STAT3 signaling pathway and the inhibitory action of Jak2-IN-4.
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Caption: Experimental workflow for handling and using Jak2-IN-4.

Disposal Plan
Proper disposal of Jak2-IN-4 and associated waste is critical to prevent environmental

contamination and ensure compliance with regulations.

Unused Product: Unused Jak2-IN-4 powder should be disposed of through a licensed

professional waste disposal company. Do not discard it in the regular trash or down the

drain.

Contaminated Materials: All materials that have come into contact with Jak2-IN-4, including

pipette tips, tubes, gloves, and paper towels, should be collected in a designated, sealed

container labeled as chemical waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12428005?utm_src=pdf-body-img
https://www.benchchem.com/product/b12428005?utm_src=pdf-body
https://www.benchchem.com/product/b12428005?utm_src=pdf-body
https://www.benchchem.com/product/b12428005?utm_src=pdf-body
https://www.benchchem.com/product/b12428005?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12428005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liquid Waste: Cell culture media, buffers, and other solutions containing Jak2-IN-4 should be

collected in a clearly labeled, sealed container for chemical waste disposal. Do not pour

liquid waste containing this compound down the drain.

Empty Containers: Thoroughly rinse empty vials with a suitable solvent (e.g., ethanol or

DMSO). The first rinse should be collected and disposed of as hazardous waste.

Subsequent rinses with water can typically be discarded down the drain, but institutional

guidelines should always be followed.

Always consult your institution's Environmental Health and Safety (EHS) department for

specific guidelines on chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12428005?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12428005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

